Cas no 1251552-45-0 (1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one)

• Product Name: 1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one
• CAS No: 1251552-45-0
• MF: C₂₁H₁₆BrN₃O₃
• MW: 438.274044036865
• CID: 5394249
• Update Time: 2025-11-01

1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-one
• 1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C21H16BrN3O3/c1-27-18-8-5-15(6-9-18)20-23-21(28-24-20)16-7-10-19(26)25(13-16)12-14-3-2-4-17(22)11-14/h2-11,13H,12H2,1H3
• InChI Key： WKWAGYDRVRQWRY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Br)=C2)C=C(C2ON=C(C3=CC=C(OC)C=C3)N=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one

1-[(3-Bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one (CAS No. 1251552-45-0) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a dihydropyridine ring, a 1,2,4-oxadiazole moiety, and a 3-bromophenylmethyl group. These structural elements contribute to its intriguing chemical properties and make it a subject of interest for researchers in various disciplines.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers. The dihydropyridine ring in this compound serves as a scaffold for potential bioactivity, and its substitution patterns can significantly influence its pharmacokinetic properties. The presence of the 3-bromophenylmethyl group adds to the molecule's complexity and may enhance its ability to interact with biological targets.

The 1,2,4-oxadiazole moiety is another key feature of this compound. Oxadiazoles are known for their versatility in organic synthesis and have been widely used as building blocks in medicinal chemistry. The substitution at the 3-position with a 4-methoxyphenyl group introduces electron-donating effects, which could modulate the electronic properties of the molecule and influence its reactivity. This makes the compound a promising candidate for further exploration in areas such as antitumor agents or antimicrobial agents.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including Ullmann coupling, Mitsunobu reactions, and Stille couplings, to assemble the different fragments of this molecule. These methods highlight the importance of cross-coupling reactions in modern organic synthesis and underscore the need for efficient catalytic systems to achieve high yields and selectivities.

In terms of applications, this compound has shown potential in several areas. For instance, its dihydropyridine core has been linked to cardiovascular drug development, where it could serve as a lead compound for designing novel calcium channel modulators. Additionally, the oxadiazole ring has been implicated in antiviral activity, suggesting that this compound could be explored for antiviral therapies.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across its conjugated system, which could enhance its stability and reactivity. Furthermore, molecular docking studies have suggested that this compound may bind effectively to certain protein targets, such as kinases or G-protein coupled receptors (GPCRs), making it a potential candidate for drug design.

The synthesis and characterization of this compound represent a significant achievement in organic chemistry. Its intricate structure challenges chemists to develop innovative synthetic routes while offering opportunities for exploring new chemical space. As research continues to uncover its properties and applications, this compound is poised to play an important role in advancing both academic research and industrial development.